Cas no 104296-35-7 (Ethyl 5-(2-Furyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-(2-Furyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 104296-35-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD08271949
• CID: 133629
• PubChem ID: 7537640
• Update Time: 2025-04-19

Ethyl 5-(2-Furyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(furan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylicacid, 5-(2-furanyl)-1-methyl-, ethyl ester
• ethyl 5-(2-furyl)-1-methyl-1H-pyrazole-3-carboxylate
• ethyl 5-(furan-2-yl)-1-methylpyrazole-3-carboxylate
• 3-ethoxycarbonyl-5-(2-furyl)-1-methylpyrazole
• 5-[2]Furyl-1-methyl-1H-pyrazol-3-carbonsaeure-aethylester
• 5-[2]furyl-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
• A896247
• CS-0339669
• Ethyl5-(furan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• DTXSID50428775
• SCHEMBL15360203
• MFCD08271949
• AKOS015908594
• 1H-Pyrazole-3-carboxylicacid,5-(2-furanyl)-1-methyl-,ethyl ester
• MS-22377
• FT-0732627
• 104296-35-7
• DB-059119
• Ethyl 5-(2-Furyl)-1-methyl-1H-pyrazole-3-carboxylate

• MDL： MFCD08271949
• Inchi： 1S/C11H12N2O3/c1-3-15-11(14)8-7-9(13(2)12-8)10-5-4-6-16-10/h4-7H,3H2,1-2H3
• InChI Key： QEOVLTVAGMDVLQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC(C(=O)OCC)=NN1C

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 62.5-64.5
• Boiling Point: 352.4±32.0 °C at 760 mmHg
• Flash Point: 166.9±25.1 °C
• Refractive Index: 1.575
• PSA: 57.26000
• LogP: 1.85680
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 5-(2-Furyl)-1-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)